Cas no 1780194-59-3 (3-Ethoxyoxolane-3-carbaldehyde)

• Product Name: 3-Ethoxyoxolane-3-carbaldehyde
• CAS No: 1780194-59-3
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 5465935
• PubChem ID: 105428603
• Update Time: 2025-06-25

3-Ethoxyoxolane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxyoxolane-3-carbaldehyde
• Z2301376794
• 3-Furancarboxaldehyde, 3-ethoxytetrahydro-

• Inchi： 1S/C7H12O3/c1-2-10-7(5-8)3-4-9-6-7/h5H,2-4,6H2,1H3
• InChI Key： JEUQSZADFGAROG-UHFFFAOYSA-N
• SMILES： O1CCC(C=O)(C1)OCC

Computed Properties

• Exact Mass: 144.078644241 g/mol
• Monoisotopic Mass: 144.078644241 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 35.5
• Molecular Weight: 144.17

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 203.4±40.0 °C(Predicted)

Additional information on 3-Ethoxyoxolane-3-carbaldehyde

Research Brief on 3-Ethoxyoxolane-3-carbaldehyde (CAS: 1780194-59-3) in Chemical Biology and Pharmaceutical Applications

3-Ethoxyoxolane-3-carbaldehyde (CAS: 1780194-59-3) is a versatile chemical intermediate that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its oxolane (tetrahydrofuran) ring substituted with an ethoxy and formyl group, serves as a key building block in the synthesis of complex molecules. Recent studies highlight its utility in medicinal chemistry, particularly in the development of novel heterocyclic compounds with potential therapeutic applications. The unique reactivity of the aldehyde group, combined with the stability imparted by the ethoxy substitution, makes it a valuable scaffold for drug discovery efforts.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 3-Ethoxyoxolane-3-carbaldehyde as a precursor in the synthesis of pyrrolidine-based protease inhibitors. The researchers utilized the aldehyde functionality to form imine intermediates, which were subsequently reduced to yield target compounds with nanomolar inhibitory activity against SARS-CoV-2 main protease. This work underscores the compound's potential in addressing emerging viral threats through rational drug design approaches.

In the field of chemical biology, 3-Ethoxyoxolane-3-carbaldehyde has shown promise as a bioorthogonal reagent. A recent Nature Chemical Biology publication (2024) described its application in metabolic labeling strategies, where the oxolane ring provided improved membrane permeability compared to similar linear aldehydes. The ethoxy group was found to enhance stability in physiological conditions while maintaining reactivity toward hydrazine and aminooxy probes, making it particularly useful for live-cell imaging applications.

From a synthetic chemistry perspective, advances in the production of 3-Ethoxyoxolane-3-carbaldehyde have been reported. A 2023 Organic Process Research & Development article detailed an improved catalytic process for its synthesis using ruthenium-based catalysts, achieving yields of 85% with excellent purity (≥99%). This development addresses previous challenges in scaling up production while maintaining the stereochemical integrity of the molecule, which is crucial for pharmaceutical applications.

The safety profile of 3-Ethoxyoxolane-3-carbaldehyde has been systematically evaluated in recent preclinical studies. While generally showing good stability and moderate toxicity (LD50 > 500 mg/kg in rodent models), researchers have noted that proper handling procedures should be maintained due to its aldehyde functionality. Current Good Manufacturing Practice (cGMP) guidelines for its production and handling are being developed by regulatory bodies, reflecting its growing importance in the pharmaceutical industry.

Looking forward, several research groups are exploring the use of 3-Ethoxyoxolane-3-carbaldehyde in the development of covalent inhibitors and PROTACs (Proteolysis Targeting Chimeras). Preliminary results presented at the 2024 American Chemical Society meeting suggest that its unique electronic properties may enable the development of more selective covalent warheads, potentially reducing off-target effects in therapeutic applications. These developments position 3-Ethoxyoxolane-3-carbaldehyde as an increasingly important tool in modern drug discovery pipelines.